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Abstract

(+)-Mayurone, a naturally occurring sesquiterpenoid, possesses a unique tricyclic carbon
skeleton. This document provides a comprehensive overview of its chemical structure,
including its stereochemistry, and detailed spectroscopic and physical properties. This guide is
intended to serve as a technical resource for researchers in natural product chemistry,
synthetic organic chemistry, and drug discovery who are interested in the chemical
characteristics and potential applications of (+)-Mayurone.

Chemical Structure

(+)-Mayurone is a tetracyclic ketone with the systematic IUPAC name (1aR,4aS,8aS)-4a,8,8-
trimethyl-1a,3,4,5,6,7-hexahydro-1H-cyclopropa[jjJnaphthalen-2-one.[1] Its molecular formula is
C14H220.[1] The structure features a fused ring system containing a cyclopropane ring, which
contributes to its conformational rigidity and distinct chemical properties. Another common
synonym for this compound is (+)-15-nor-4-thujopsen-3-one.[1]
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The absolute stereochemistry of the three chiral centers is defined as 1aR, 4aS, and 8aS, as

indicated in the IUPAC name.[1] This specific stereochemical arrangement is crucial for its

biological activity and physical properties, such as its optical rotation.

Chemical Structure Visualization

The 2D chemical structure of (+)-Mayurone, illustrating the connectivity of atoms and the key

functional groups, is presented below.

Caption: 2D Chemical Structure of (+)-Mayurone.

Quantitative Data

A summary of the key physical and spectroscopic data for (+)-Mayurone is provided in the

tables below. This data is essential for the identification and characterization of the compound.

Table 1: Physical Properties

Property Value Reference
Molecular Weight 206.32 g/mol [1]

Melting Point 69.5-70.0 °C [2][3]
Boiling Point (Predicted) 2915+7.0°C [2][3]
Density (Predicted) 1.04 + 0.1 g/cm3 [2][3]

_ _ Data not available in search
Optical Rotation ([a]D)
results

Table 2: Spectroscopic Data
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Technique Data Reference

Specific chemical shifts and
1H NMR coupling constants not

available in search results.

13C NMR Specific chemical shifts not
available in search results.

are

Specific fragmentation patterns
Mass Spectrometry (MS) ) ]
not available in search results.

Predicted Collision Cross [M+H]*: 151.5, [M+Na]*:

4
Section (A?) 160.2, [M-H]~: 158.0 4

Experimental Protocols

Detailed experimental procedures are critical for the replication of scientific findings. The
following sections outline the general methodologies for the isolation and potential synthesis of
(+)-Mayurone.

Isolation from Natural Sources

(+)-Mayurone has been reported to be isolated from Juniperus species. The general procedure
for the isolation of terpenoids from plant material involves extraction followed by
chromatographic separation.

Protocol: General Procedure for Isolation of Terpenoids from Juniperus Species

e Plant Material Collection and Preparation:
o Collect fresh plant material (e.g., leaves, stems) of the target Juniperus species.
o Air-dry the plant material in a well-ventilated area, protected from direct sunlight.

o Grind the dried plant material to a fine powder to increase the surface area for extraction.
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e Solvent Extraction:

o

Macerate the powdered plant material in a suitable organic solvent (e.g., hexane,
dichloromethane, or methanol) at room temperature for an extended period (e.g., 24-72
hours). The choice of solvent depends on the polarity of the target compounds.

[e]

Alternatively, perform Soxhlet extraction for a more efficient extraction process.

o

Filter the extract to remove solid plant material.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the

[¢]

crude extract.

o Chromatographic Purification:

[¢]

Subject the crude extract to column chromatography over silica gel.

o Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g.,
hexane) and gradually increasing the polarity (e.g., by adding ethyl acetate).

o Collect fractions and monitor them by thin-layer chromatography (TLC) to identify fractions
containing compounds of interest.

o Combine fractions containing the target compound and concentrate them.

o Further purify the isolated compound using preparative TLC or high-performance liquid
chromatography (HPLC) to obtain pure (+)-Mayurone.

Total Synthesis

The total synthesis of a natural product like (+)-Mayurone is a complex undertaking that
confirms its structure and allows for the preparation of analogues for structure-activity
relationship studies. While a specific detailed protocol for the total synthesis of (+)-Mayurone
was not found in the provided search results, a general workflow for a multi-step organic
synthesis is outlined below.

Logical Workflow for a Hypothetical Total Synthesis of (+)-Mayurone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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